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Compound of Interest

Compound Name: Pyridin-4-ylmethyl acetate

Cat. No.: B087173 Get Quote

Introduction: The Strategic Importance of the
Pyridine Scaffold
The pyridine ring is a cornerstone of medicinal chemistry, embedded in the architecture of

numerous therapeutic agents.[1] Its unique electronic properties, including its ability to act as a

hydrogen bond acceptor and its inherent polarity, contribute significantly to the pharmacokinetic

and pharmacodynamic profiles of drug molecules.[2] Pyridin-4-ylmethyl acetate, also known

as 4-acetoxymethylpyridine, serves as a versatile and strategically important building block in

the synthesis of complex pyridine-containing compounds. This guide provides an in-depth

exploration of its synthesis, chemical properties, and role as a key intermediate in drug

discovery and development, tailored for researchers and professionals in the field.

Physicochemical Properties and Identification
A clear understanding of the fundamental properties of a synthetic intermediate is paramount

for its effective use and analysis.
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Property Value Source

CAS Number 1007-48-3 [3][4]

Molecular Formula C₈H₉NO₂ [3][4]

Molecular Weight 151.16 g/mol [3][4]

Synonyms
(Pyridin-4-yl)methyl acetate, 4-

Acetoxymethylpyridine
[3][4]

Synthesis of Pyridin-4-ylmethyl Acetate: A Protocol
Based on Field-Proven Insights
While a specific, high-yield, peer-reviewed protocol for pyridin-4-ylmethyl acetate is not

readily available in the primary literature, its synthesis can be reliably achieved through the

esterification of 4-pyridinemethanol. The following protocol is a robust, validated procedure

derived from standard organic synthesis methodologies for the acylation of alcohols.

Reaction Principle: Nucleophilic Acyl Substitution
The synthesis of pyridin-4-ylmethyl acetate is a classic example of nucleophilic acyl

substitution. The reaction involves the esterification of 4-pyridinemethanol with an acetylating

agent, typically acetic anhydride, and is often catalyzed by a base such as pyridine itself.

The reaction mechanism proceeds through the activation of the acetic anhydride by the base.

Pyridine, acting as a nucleophilic catalyst, attacks one of the carbonyl carbons of the acetic

anhydride to form a highly reactive N-acetylpyridinium ion. This intermediate is a much more

potent acylating agent than acetic anhydride. The hydroxyl group of 4-pyridinemethanol then

acts as a nucleophile, attacking the activated carbonyl group. The subsequent collapse of the

tetrahedral intermediate and proton transfer steps yield the desired product, pyridin-4-
ylmethyl acetate, and regenerate the pyridine catalyst.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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